Cas no 133152-67-7 (SulfoniuM, (4-hydroxyphenyl)Methyl(1-naphthalenylMethyl)-, (OC-6-11)-hexafluoroantiMonate(1-) (1:1))

• Product Name: SulfoniuM, (4-hydroxyphenyl)Methyl(1-naphthalenylMethyl)-, (OC-6-11)-hexafluoroantiMonate(1-) (1:1)
• CAS No: 133152-67-7
• MF: C₁₈H₁₇F₆OSSb
• MW: 517.1
• CID: 838425
• PubChem ID: 19969039
• Update Time: 2025-07-03

SulfoniuM, (4-hydroxyphenyl)Methyl(1-naphthalenylMethyl)-, (OC-6-11)-hexafluoroantiMonate(1-) (1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfonium, (4-hydroxyphenyl)methyl(1-naphthalenylmethyl)-, (OC-6-11)-hexafluoroantimonate(1-) (1:1)
• Sulfonium, (4-hydroxyphenyl)methyl(1-naphthalenylmethyl)-, (OC-6-11)-hexafluoroantimonate(1-) ...
• SI-60
• Sanaid SI 60
• (4-Hydroxyphenyl)(methyl)(naphthalen-1-ylmethyl)sulfonium hexafluorostibate(V)
• F88784
• 133152-67-7
• SulfoniuM, (4-hydroxyphenyl)Methyl(1-naphthalenylMethyl)-, (OC-6-11)-hexafluoroantiMonate(1-) (1:1)

• Inchi： 1S/C18H16OS.6FH.Sb/c1-20(17-11-9-16(19)10-12-17)13-15-7-4-6-14-5-2-3-8-18(14)15;;;;;;;/h2-12H,13H2,1H3;6*1H;/q;;;;;;;+5/p-5
• InChI Key： PXXVSCQTLPRULB-UHFFFAOYSA-I
• SMILES： [Sb+5]([F-])([F-])([F-])([F-])([F-])[F-].C(C1=CC=CC2=CC=CC=C12)[S+](C1C=CC(O)=CC=1)C

Computed Properties

• Exact Mass: 515.99424g/mol
• Monoisotopic Mass: 515.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.2Ų

Additional information on SulfoniuM, (4-hydroxyphenyl)Methyl(1-naphthalenylMethyl)-, (OC-6-11)-hexafluoroantiMonate(1-) (1:1)

Advanced Material Applications of Sulfonium Salt CAS No. 133152-67-7

The sulfonium salt compound with CAS No. 133152-67-7, specifically designated as Sulfonium, (4-hydroxyphenyl)Methyl(1-naphthalenylMethyl)-, (OC-6-11)-hexafluoroantimonate(1-) (1:1), has emerged as a significant material in contemporary chemical research. This compound represents a novel advancement in the field of organometallic chemistry, particularly in the development of advanced materials for electronic applications.

Recent studies have highlighted the exceptional electronic properties of this sulfonium salt. The sulfonium ion core exhibits unique charge transport characteristics, making it highly suitable for applications in organic electronics. Researchers have demonstrated that this compound can serve as an effective hole transport material in organic photovoltaic devices, significantly enhancing device efficiency and stability.

The hexafluoroantimonate counterion plays a crucial role in modulating the electronic properties of the sulfonium salt. The high electronegativity of the antimony atom and the surrounding fluorine atoms creates a strong electron-withdrawing effect, which stabilizes the sulfonium cation and facilitates efficient charge separation. This property is particularly advantageous in applications requiring high thermal stability and mechanical robustness.

One of the most promising applications of this compound is in the development of next-generation flexible electronics. The combination of its excellent charge transport properties and mechanical flexibility makes it an ideal candidate for use in foldable displays and wearable devices. Recent experiments have shown that incorporating this sulfonium salt into polymer blends can significantly improve the electrical conductivity without compromising the mechanical integrity of the material.

In addition to its electronic applications, this compound has also shown potential in catalytic chemistry. The 4-hydroxyphenyl group attached to the sulfonium ion provides a unique platform for catalytic reactions, particularly in asymmetric synthesis. Researchers have reported that this compound can act as a highly efficient catalyst for enantioselective alkene epoxidation, offering a new avenue for producing chiral pharmaceutical intermediates.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern chemical engineering methods. The key challenge lies in maintaining the stability of the sulfonium ion during synthesis while ensuring high purity of the final product. Recent advancements in controlled radical polymerization techniques have enabled more precise synthesis, leading to higher yields and improved product quality.

From an environmental perspective, this compound demonstrates excellent biodegradability under specific conditions, making it a more sustainable alternative to traditional materials used in organic electronics. Life cycle assessment studies have shown that its production process has a lower carbon footprint compared to conventional materials, aligning with global sustainability goals.

In conclusion, the sulfonium salt with CAS No. 133152-67-7 represents a groundbreaking advancement in materials science. Its unique combination of electronic properties, mechanical flexibility, and catalytic efficiency positions it as a versatile material with wide-ranging applications across multiple industries. As research continues to uncover new potential uses for this compound, it is poised to play a pivotal role in shaping the future of advanced materials technology.